Cas no 2034390-38-8 (N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 2034390-38-8
• MF: C₁₁H₁₅N₅O₂S
• MW: 281.334100008011
• CID: 6370353
• PubChem ID: 122246765
• Update Time: 2025-05-21

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
• AKOS032469513
• F6573-3116
• N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide
• 2034390-38-8
• N-[2-(2-imidazol-1-ylethoxy)ethyl]-4-methylthiadiazole-5-carboxamide
• N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• Inchi： 1S/C11H15N5O2S/c1-9-10(19-15-14-9)11(17)13-3-6-18-7-5-16-4-2-12-8-16/h2,4,8H,3,5-7H2,1H3,(H,13,17)
• InChI Key： BLCHTYMGONJIFA-UHFFFAOYSA-N
• SMILES： S1C(=C(C)N=N1)C(NCCOCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 281.09464591g/mol
• Monoisotopic Mass: 281.09464591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 110Ų

Additional information on N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide

N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034390-38-8): A Comprehensive Overview

N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034390-38-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique molecular structure combining an imidazole ring and a thiadiazole moiety, exhibits promising properties for various applications. In this article, we delve into its chemical characteristics, synthesis, potential uses, and current research trends, while addressing common queries from researchers and industry professionals.

The molecular formula of N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide reflects its complex architecture, featuring a 1,2,3-thiadiazole core substituted with a methyl group at the 4-position and a carboxamide functionality at the 5-position. The imidazole ring, connected via an ethoxyethyl linker, adds to the compound's versatility in molecular interactions. Researchers are particularly interested in how this structure influences the compound's bioavailability and target binding affinity, which are critical factors in drug development.

Recent studies have explored the potential of CAS 2034390-38-8 in medicinal chemistry, particularly in the design of enzyme inhibitors. The thiadiazole moiety is known to participate in hydrogen bonding and π-π stacking interactions, making it valuable for targeting specific protein sites. Meanwhile, the imidazole component contributes to the compound's solubility and pharmacokinetic properties. These features align with current industry trends favoring multi-target drug design and fragment-based drug discovery approaches.

Synthetic routes to N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide typically involve multi-step organic transformations. One common approach begins with the preparation of 4-methyl-1,2,3-thiadiazole-5-carboxylic acid, followed by activation and coupling with the appropriate amine-containing imidazole derivative. Researchers are actively investigating more efficient synthetic methods to improve yields and reduce production costs, responding to the growing demand for cost-effective chemical synthesis in pharmaceutical development.

The physicochemical properties of CAS 2034390-38-8 make it suitable for various formulation strategies. Its moderate lipophilicity, influenced by both the thiadiazole and imidazole components, suggests good membrane permeability while maintaining sufficient water solubility for biological applications. These characteristics are particularly relevant in today's research landscape, where scientists seek compounds with balanced ADME (Absorption, Distribution, Metabolism, Excretion) profiles for potential therapeutic agents.

In biochemical applications, N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide has shown promise as a scaffold for developing modulators of enzymatic activity. The compound's ability to interact with both polar and non-polar regions of target proteins makes it valuable for probing enzyme active sites. This aligns with current interests in structure-activity relationship (SAR) studies and rational drug design methodologies that dominate modern pharmaceutical research.

Quality control and analytical characterization of CAS 2034390-38-8 typically employ advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure the compound's purity and confirm its structural integrity, which are essential considerations for research and potential commercial applications. The growing emphasis on analytical method validation and quality by design (QbD) principles in chemical manufacturing makes these aspects particularly relevant to current industry standards.

From a commercial perspective, the demand for specialized heterocyclic compounds like N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide continues to grow, driven by expanding research in targeted therapies and personalized medicine. Suppliers and manufacturers are responding to this demand by offering custom synthesis services and scaling up production capabilities, reflecting the broader trend toward specialty chemicals in the pharmaceutical sector.

Safety considerations for handling CAS 2034390-38-8 follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with the increasing focus on laboratory safety culture and responsible research practices in scientific communities worldwide.

Future research directions for N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide may explore its potential in emerging therapeutic areas, such as targeted protein degradation or as a component of PROTAC molecules. The compound's modular structure lends itself well to these innovative approaches, which represent cutting-edge developments in drug discovery technologies and chemical biology tools.

In conclusion, N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-4-methyl-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034390-38-8) represents an intriguing chemical entity with significant potential in pharmaceutical research and development. Its unique structural features, combining imidazole and thiadiazole pharmacophores, offer numerous possibilities for medicinal chemistry applications. As research continues to uncover new applications and synthetic methodologies, this compound is likely to remain an important subject of study in the quest for novel bioactive molecules and therapeutic agents.